7-[(2-fluorobenzyl)oxy]-3,4-dimethyl-2H-chromen-2-one

• IUPAC Name: 7-[(2-fluorophenyl)methoxy]-3,4-dimethylchromen-2-one
• InChI: InChI=1S/C18H15FO3/c1-11-12(2)18(20)22-17-9-14(7-8-15(11)17)21-10-13-5-3-4-6-16(13)19/h3-9H,10H2,1-2H3
• InChI Key: BWVRKJLXVDNYTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC3=CC=CC=C3F)C
• Molecular Formula: C18H15FO3
• Molecular Weight: 298.3 g/mol

Description

Synthesis Analysis

The synthesis of chromen-2-one derivatives often involves cyclocondensation reactions, Friedel-Crafts acylation, or other catalytic processes to form the characteristic fused ring structure. For example, Lin et al. (2017) described a two-step synthesis involving cyclobenzylation and catalytic C-H bond functionalization using palladium(II) to produce related chromen-4-one derivatives (Lin et al., 2017). Bam & Chalifoux (2018) achieved the synthesis of 2,3-disubstituted chromen-4-one derivatives through a domino Friedel-Crafts acylation process, highlighting the versatility of chromen-2-one chemistry (Bam & Chalifoux, 2018).

Molecular Structure Analysis

The molecular structure of chromen-2-one derivatives has been extensively studied using X-ray crystallography and NMR spectroscopy. These studies reveal the planarity of the chromen-2-one core and its substitution patterns. For instance, Kour et al. (2014) elucidated the X-ray structure of a related compound, showcasing the fused ring system's conformation and the planarity of the pyran ring (Kour et al., 2014).